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Compound of Interest

Compound Name: 3-lodopropionic acid

Cat. No.: B7725351

3-lodopropionic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of 3-lodopropionic acid. The information is curated for researchers, scientists, and
professionals in drug development who utilize this compound in their work. This document
summarizes key quantitative data in structured tables, outlines experimental protocols for its
synthesis, and presents a visual representation of the synthesis process.

Core Properties of 3-lodopropionic Acid

3-lodopropionic acid, also known as (-iodopropionic acid, is an organoiodine compound with
the chemical formula ICH2CH2COzH. It is a valuable building block in organic synthesis,
primarily due to the presence of a reactive iodine atom and a carboxylic acid functional group.
[1][2] This dual functionality allows for a variety of chemical transformations, making it a
versatile intermediate in the synthesis of more complex molecules.[2]

Physical Properties

3-lodopropionic acid typically appears as a white to light yellow or light orange crystalline
powder or needles.[3] It is sensitive to light and should be stored accordingly.[3][4] A summary
of its key physical properties is presented in Table 1.
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Table 1: Physical Properties of 3-lodopropionic Acid

Property Value Source(s)
Molecular Formula CsHslO2 [31[5]
Molecular Weight 199.98 g/mol [3][6]
Melting Point 80-83 °C [718]
Boiling Point 259.7 £ 23.0 °C (Predicted) [7]

White to light yellow/orange
Appearance [3]
powder or crystals

Slightly soluble in cold water;
B readily soluble in hot water,
Solubility [1][517]
alcohol, and ether.[1] 74.3 g/L

in water at 25 °C.[5][7]

Density 1.9815 (estimate) [71[8]

Chemical and Spectroscopic Properties

The chemical reactivity of 3-iodopropionic acid is characterized by its carboxylic acid group
and the carbon-iodine bond. The carboxylic acid moiety can undergo typical reactions such as
esterification and amidation, while the iodine atom serves as an excellent leaving group in
nucleophilic substitution reactions.[1][2] Key chemical and spectroscopic identifiers are listed in
Table 2.

Table 2: Chemical and Spectroscopic Identifiers for 3-lodopropionic Acid
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Property Value Source(s)
CAS Number 141-76-4 [319]

pKa 4.08 (at 25 °C) [71[8]
SMILES String OC(=0)CClI [9]

KMRNTNDWADEIIX-
InChl Key [7]
UHFFFAOYSA-N

LogP 1.37 (Predicted) [10]

Synthesis of 3-lodopropionic Acid

Several methods for the synthesis of 3-iodopropionic acid have been reported. One common
laboratory-scale preparation involves the reaction of glyceric acid with phosphorus diiodide.
Another approach utilizes the reaction of 3-hydroxypropionic acid with hydriodic acid.[1][11][12]

Experimental Protocol: Synthesis from Glyceric Acid
and Phosphorus Diiodide

This protocol is based on a classical synthetic method.
Materials:

e Glyceric acid (52 ml)

¢ Phosphorus diiodide (P214) (100 g)

o Carbon disulphide or petroleum ether

o Large round-bottom flask

e Heating mantle

o Apparatus for cooling (e.g., water bath)

o Apparatus for extraction and distillation
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Procedure:

In a large round-bottom flask, add 52 ml of glyceric acid.

» In small portions, add 100 g of phosphorus diiodide to the glyceric acid.

o Gently heat the mixture. A vigorous reaction will commence. If the reaction becomes too
violent, cool the flask in a water bath.

 After the initial reaction subsides, continue to heat the resulting dark brown, syrupy liquid. A
second, less violent reaction will occur, yielding a light yellow liquid that solidifies upon
cooling into a crystalline mass.

o Extract the 3-iodopropionic acid from this solid mass using hot carbon disulphide or
petroleum ether.

o Distill off the solvent.

o Recrystallize the discolored residue from fresh carbon disulphide or petroleum ether to
obtain colorless crystals of 3-iodopropionic acid.

A visual representation of this synthesis workflow is provided below.
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Synthesis of 3-lodopropionic Acid
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Synthesis of 3-lodopropionic Acid from Glyceric Acid.
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Reactivity and Safety

3-lodopropionic acid is a corrosive substance that can cause severe skin burns and eye
damage.[4] It is also suspected of causing genetic defects. It is incompatible with strong
oxidizing agents and strong bases.[4] When handling this compound, appropriate personal
protective equipment, including gloves, eye protection, and respiratory protection, should be
used.[3][13] Hazardous decomposition products include carbon monoxide, carbon dioxide, and
hydrogen iodide.[3][4]

Applications in Research and Development

The dual functionality of 3-iodopropionic acid makes it a useful starting material for the
synthesis of various other compounds.[2] For instance, it can be a precursor in the synthesis of
3-hydroxypropionic acid (3-HPA) and acrylic acid, which are important platform chemicals.[2]
[12] Its ability to act as an alkylating agent also makes it a candidate for use in the development
of enzyme inhibitors or as a probe in biochemical studies.[1] While direct involvement in
specific, well-defined signaling pathways is not extensively documented in readily available
literature, its reactive nature suggests potential for covalent modification of biological
macromolecules, a strategy often employed in drug development and chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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